1,4-Bis(2-tert-butoxypropan-2-yl)benzene

• CAS No.: 61535-09-9
• Molecular Formula: C20H34O2
• Molecular Weight: 306.5 g/mol
• IUPAC Name: 1,4-bis[2-[(2-methylpropan-2-yl)oxy]propan-2-yl]benzene
• InChI: InChI=1S/C20H34O2/c1-17(2,3)21-19(7,8)15-11-13-16(14-12-15)20(9,10)22-18(4,5)6/h11-14H,1-10H3
• InChI Key: LTCRKABIXPFPAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(C)(C)C1=CC=C(C=C1)C(C)(C)OC(C)(C)C

Description

1,4-Bis(2-tert-butoxypropan-2-yl)benzene is a high-purity, synthetic organic compound characterized by a central benzene ring symmetrically substituted with bulky, ether-functionalized propan-2-yl groups. While the specific applications for this exact molecule are a subject of ongoing research, its structural features suggest significant potential in material science and advanced synthesis. Researchers value this compound for its use as a building block or intermediate in the development of novel polymers and functional materials, where the sterically hindered tert-butoxy groups can influence polymer chain geometry and properties . The compound is related to a class of substituted benzenes that serve as key precursors in organic and organometallic chemistry . As a fine chemical supplied for research purposes only, it is essential for probing new synthetic pathways and material properties. Our product is manufactured under strict quality control protocols, and each batch is supplied with a Certificate of Analysis (CoA) to ensure consistency and reliability for your research applications. This product is intended for laboratory research use only and is not intended for diagnostic or therapeutic uses, or for human consumption. Researchers should consult the safety data sheet (SDS) prior to use.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1,4-Bis(2-tert-butoxypropan-2-yl)benzene typically involves Friedel-Crafts alkylation reactions. In this process, 1,4-dimethoxybenzene reacts with 3-methyl-2-butanol in the presence of a strong acid like sulfuric acid to form the desired product . The reaction conditions often include the use of excess 3-methyl-2-butanol to drive the reaction towards higher yields.

Industrial Production Methods: Industrial production methods for this compound are not well-documented in the literature. it is likely that similar Friedel-Crafts alkylation processes are scaled up for industrial synthesis, utilizing large reactors and optimized reaction conditions to ensure high efficiency and yield.

Chemical Reactions Analysis

Types of Reactions: 1,4-Bis(2-tert-butoxypropan-2-yl)benzene can undergo various chemical reactions, including:

Electrophilic Aromatic Substitution: This compound can participate in electrophilic aromatic substitution reactions due to the presence of the benzene ring.

Oxidation and Reduction: The tert-butoxy groups may undergo oxidation or reduction under specific conditions, leading to the formation of different products.

Common Reagents and Conditions:

Electrophilic Aromatic Substitution: Common reagents include alkyl halides and Lewis acids like aluminum chloride.

Oxidation: Strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the tert-butoxy groups may lead to the formation of corresponding alcohols or ketones.

Scientific Research Applications

1,4-Bis(2-tert-butoxypropan-2-yl)benzene has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development and as a pharmaceutical intermediate.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1,4-Bis(2-tert-butoxypropan-2-yl)benzene involves its interaction with various molecular targets and pathways. The compound’s effects are primarily due to its ability to undergo electrophilic aromatic substitution reactions, which can modify the structure and function of other molecules. The tert-butoxy groups may also play a role in stabilizing reaction intermediates and influencing the overall reactivity of the compound.

Comparison with Similar Compounds

Peroxide vs. Non-Peroxide Derivatives

The peroxide groups in 1,4-Bis(2-tert-butoxypropan-2-yl)benzene contrast sharply with non-peroxide analogs like 1,4-di-tert-butylbenzene . The former’s O-O bonds are prone to homolytic cleavage under heat or UV light, generating radicals essential for initiating polymerization. In contrast, the latter’s tert-butyl groups provide steric bulk without reactive bonds, making it a stable solvent or intermediate.

Photochemical Reactivity

1,4-Bis(phenylsulfonyloxy)benzene undergoes S-O bond cleavage under UV (254 nm), producing benzenesulfonic acid and radicals. This acid generation mechanism is absent in the tert-butoxypropan-2-yl derivative, which instead relies on peroxide decomposition for reactivity.

Halogen vs. Oxygen-Based Reactivity

1,4-Bis(iodomethyl)benzene leverages reactive C-I bonds for cross-coupling reactions (e.g., Suzuki-Miyaura), whereas the peroxide derivative’s O-O bonds enable radical pathways. The iodinated compound’s solid-state I⋯I interactions also influence crystal packing, unlike the peroxide’s liquid or low-melting-point behavior.